CID 78061027

• Molecular Formula: Ag3Al2
• Molecular Weight: 377.568 g/mol
• InChI: InChI=1S/3Ag.2Al
• InChI Key: VTIZWDWHNJTTCC-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Ag].[Ag].[Ag]

Description

The compound identified as “CID 78061027” is a chemical entity with unique properties and applications. It is important in various fields such as chemistry, biology, medicine, and industry due to its distinct characteristics and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “CID 78061027” involves specific reaction conditions and reagents. The preparation methods typically include:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials.

Reaction Conditions: The reaction conditions such as temperature, pressure, and pH are carefully controlled to ensure the desired product is obtained.

Catalysts: Catalysts may be used to accelerate the reaction and improve yield.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to achieve high purity.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up to meet demand. The methods include:

Batch Processing: This involves producing the compound in large batches, ensuring consistency and quality.

Continuous Processing: This method allows for the continuous production of the compound, which is more efficient and cost-effective.

Quality Control: Rigorous quality control measures are implemented to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions

“CID 78061027” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can convert the compound into other forms with different properties.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Solvents: Appropriate solvents are selected based on the reaction type, such as water, ethanol, or acetone.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. These products can have varied applications in different fields.

Scientific Research Applications

“CID 78061027” has numerous applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its biological activity and potential therapeutic applications.

Medicine: It is investigated for its potential use in drug development and treatment of diseases.

Industry: The compound is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of “CID 78061027” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to Receptors: It binds to specific receptors on the cell surface, triggering a cascade of biochemical reactions.

Enzyme Inhibition: The compound may inhibit certain enzymes, affecting metabolic pathways.

Signal Transduction: It can modulate signal transduction pathways, leading to changes in cellular functions.